3-(3-bromo-1H-1,2,4-triazol-1-yl)dihydrofuran-2(3H)-one
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Description
3-(3-bromo-1H-1,2,4-triazol-1-yl)dihydrofuran-2(3H)-one is a useful research compound. Its molecular formula is C6H6BrN3O2 and its molecular weight is 232.037. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
The derivatives of 1,2,4-triazole have shown potential in anticancer research. A study synthesized and evaluated the anticancer activity of 4-Amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives against a panel of 60 cancer cell lines from nine different cancer types. The study suggests these derivatives could be promising candidates for anticancer drug development (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).
Antibacterial Activity
Compounds derived from 1,2,4-triazole also exhibit significant antibacterial properties. The synthesis and antibacterial activity of 3‐(5‐Methylisoxazol‐3‐yl)−1,2,4‐triazolo [3,4‐b]−1,3,4‐thiadiazine derivatives were investigated, revealing their potential as antibacterial agents (Hui, Xu, Wang, Zhang, & Zhang, 2010).
Relationship with Biological Activity and Chemical Structure
A study conducted a detailed analysis of the relationship between the predicted biological activity and the chemical structure of S-derivatives of 5-(5-bromofuran-2-yl)-4R-1,2,4-triazole-3-thiols. It concluded that these derivatives could exhibit antitumor, antiviral, antibacterial, diuretic, actoprotective, and antioxidant activity, showing a broad spectrum of potential therapeutic applications (Bigdan, 2021).
Insecticidal and Fungicidal Activities
A study on the synthesis and biological activities of novel compounds related to 1,2,4-triazole showed that some of these compounds have significant insecticidal and fungicidal activities, suggesting their potential use in agriculture and pest control (Zhang, Zhu, Shang, Wang, & Li, 2019).
Diuretic Activity
The diuretic activity of 1,2,4-triazole derivatives was investigated, indicating the potential of these compounds in treating conditions related to fluid retention or high blood pressure (Pruglo, Gotsulya, Panasenko, & Knysh, 2015).
Antibacterial and Antioxidant Activities
Sulfonamide-tagged 1,2,3-triazoles were synthesized and characterized, showing significant antibacterial activity against various bacterial strains and promising antioxidant properties, making them relevant in the development of new antimicrobial agents (Kaushik et al., 2020).
Properties
IUPAC Name |
3-(3-bromo-1,2,4-triazol-1-yl)oxolan-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN3O2/c7-6-8-3-10(9-6)4-1-2-12-5(4)11/h3-4H,1-2H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVGAGVSTSYHZTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)C1N2C=NC(=N2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.